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For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromo-4-chloro-7-methoxyquinoline is a halogenated and methoxy-substituted quinoline
derivative. Quinoline scaffolds are of significant interest in medicinal chemistry due to their
presence in a wide array of biologically active compounds and pharmaceuticals. This technical
guide provides an in-depth overview of 6-Bromo-4-chloro-7-methoxyquinoline, including its
chemical identity, physicochemical properties, a detailed synthesis protocol, and its crucial role
as a key intermediate in the synthesis of targeted therapies.

Chemical Identity and Properties
IUPAC Name: 6-bromo-4-chloro-7-methoxyquinoline[1][2]
CAS Number: 476660-71-6[1][2][3]

The fundamental physicochemical properties of 6-Bromo-4-chloro-7-methoxyquinoline are
summarized in the table below. This data is essential for its handling, characterization, and
application in synthetic chemistry.
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Property Value Source
Molecular Formula C10H7BrCINO [1112][3]
Molecular Weight 272.52 g/mol [1][2]

) ] Inferred from similar
Appearance Off-white to light yellow powder

compounds

Boiling Point 348.9 °C [3]
Monoisotopic Mass 270.93995 Da [1][2]

Synthesis of 6-Bromo-4-chloro-7-methoxyquinoline

The synthesis of 6-Bromo-4-chloro-7-methoxyquinoline is typically achieved through the

chlorination of its corresponding 4-hydroxyquinoline precursor. The following experimental

protocol is based on established methods for the synthesis of similar halo-quinolines.

Experimental Protocol: Chlorination of 6-Bromo-7-

methoxyquinolin-4-ol

Materials:

6-Bromo-7-methoxyquinolin-4-ol

e Phosphorus oxychloride (POCIs)

o Toluene (or other suitable high-boiling solvent)

o Saturated potassium hydroxide (KOH) aqueous solution

o Water

e n-Hexane

¢ Round-bottom flask

o Reflux condenser
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e Stirring apparatus
o Filtration apparatus
Procedure:

 In a round-bottom flask, suspend 6-Bromo-7-methoxyquinolin-4-ol in phosphorus
oxychloride.

e Heat the reaction mixture to reflux and maintain for approximately 2 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material
is consumed.

» After completion, cool the reaction mixture to room temperature.
o Slowly and carefully add the reaction mixture to a flask containing ice-cold water.

» Neutralize the acidic solution by the dropwise addition of a saturated potassium hydroxide
solution until the pH reaches 7.

e The resulting precipitate, 6-Bromo-4-chloro-7-methoxyquinoline, is collected by filtration.

e Wash the solid product with n-hexane and dry under vacuum to yield the final product.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 6-Bromo-4-chloro-7-
methoxyquinoline.
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Synthesis of 6-Bromo-4-chloro-7-methoxyquinoline

6-Bromo-7-methoxyquinolin-4-ol

Chlorination
(Reflux, 2h)

Quenching & Neutralization
(H20, KOH)

6-Bromo-4-chloro-7-methoxyquinoline

Phosphorus Oxychloride (POCI3)

Role of 6-Bromo-4-chloro-7-methoxyquinoline in Drug Synthesis

6-Bromo-4-chIoro-7-met_h0xyqumo||ne Amine-containing Side Chain
(Key Intermediate)

Nucleophilic Aromatic Substitution

Kinase Inhibitor

(e.g., Omipalisib analog)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

